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Cat. No.: B8822846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the conjugation of the near-infrared

fluorescent dye, IRDye 700DX maleimide, to cysteine-containing peptides. Maleimide

chemistry is a widely used method for site-specific labeling of biomolecules, targeting the thiol

group of cysteine residues to form a stable thioether bond. This protocol covers the essential

steps from peptide and dye preparation to the final purification and characterization of the

labeled peptide, including the calculation of the degree of labeling (DOL). The provided

methodologies and data will enable researchers to reliably and efficiently label their peptides

with IRDye 700DX for various research and drug development applications.

Introduction
Near-infrared (NIR) fluorescent dyes offer significant advantages for in vivo and in vitro imaging

due to reduced tissue autofluorescence and deeper light penetration compared to visible light

fluorophores. IRDye 700DX is a phthalocyanine-based NIR dye with high photostability and a

strong absorption peak around 689 nm. The maleimide functional group of IRDye 700DX
allows for specific and efficient covalent attachment to the sulfhydryl group of cysteine residues

in peptides and other biomolecules. This site-specific labeling is crucial for applications where

the precise location of the fluorescent probe is critical, such as in targeted drug delivery,

receptor binding studies, and molecular imaging.
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This document provides a comprehensive guide for performing the conjugation reaction,

purifying the resulting labeled peptide, and characterizing the final product.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for IRDye 700DX relevant to

the conjugation protocol.

Parameter Value Reference

IRDye 700DX Properties

Excitation Maximum (λmax) ~689 nm [1]

Emission Maximum (λem) ~702 nm [1]

Molar Extinction Coefficient (ε)

in PBS
165,000 M-1cm-1 [2]

Recommended Reaction

Conditions

pH Range for Conjugation 6.5 - 7.5 [3]

Molar Ratio of Dye:Peptide 10:1 to 20:1 (start with 10:1)

Reaction Time
2 hours at room temperature or

overnight at 4°C

Experimental Protocols
Materials and Equipment

Peptide: Cysteine-containing peptide of interest.

IRDye 700DX Maleimide: Lyophilized powder.

Solvents: Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4, or other amine-free and thiol-

free buffers like HEPES. The buffer should be degassed prior to use.
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Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) for reducing disulfide

bonds.

Purification System: High-Performance Liquid Chromatography (HPLC) with a C18 reverse-

phase column is recommended for peptide purification. Size-exclusion chromatography (e.g.,

desalting columns) can also be used.

Spectrophotometer: UV-Vis spectrophotometer for measuring absorbance.

Experimental Workflow Diagram
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Preparation

Conjugation Reaction

Purification

Characterization

Dissolve Peptide in Degassed Buffer

Reduce Disulfide Bonds with TCEP (Optional)

If necessary

Mix Peptide and Dye Solutions

Dissolve IRDye 700DX Maleimide in DMSO/DMF

Incubate at Room Temperature or 4°C

Purify Labeled Peptide (e.g., HPLC)

Measure Absorbance at 280 nm and ~689 nm

Calculate Degree of Labeling (DOL)

Click to download full resolution via product page

Caption: Experimental workflow for IRDye 700DX maleimide conjugation to peptides.
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Step-by-Step Conjugation Protocol
Peptide Preparation:

Dissolve the cysteine-containing peptide in degassed reaction buffer (e.g., PBS, pH 7.2) to

a final concentration of 1-5 mg/mL.

Optional (Reduction of Disulfide Bonds): If the peptide contains disulfide bonds, they must

be reduced to free thiols for the maleimide reaction to proceed. Add a 10-20 fold molar

excess of TCEP to the peptide solution. Incubate for 30-60 minutes at room temperature.

TCEP does not need to be removed before adding the maleimide dye. Note: Do not use

DTT or β-mercaptoethanol as they need to be removed prior to conjugation.

IRDye 700DX Maleimide Preparation:

Prepare a 10 mM stock solution of IRDye 700DX maleimide in anhydrous DMSO or DMF.

Briefly vortex to ensure it is fully dissolved. This stock solution should be prepared fresh.

Conjugation Reaction:

Add the IRDye 700DX maleimide stock solution to the peptide solution to achieve the

desired molar ratio of dye to peptide. A starting point of a 10-fold molar excess of dye is

recommended.

Mix thoroughly by gentle vortexing or inversion.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification of the Labeled Peptide
It is crucial to remove any unreacted, free dye from the labeled peptide.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the

recommended method for purifying labeled peptides.

Use a C18 column and a gradient of water and acetonitrile, both containing 0.1%

trifluoroacetic acid (TFA).
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Monitor the elution profile at both 220 nm (for the peptide backbone) and ~689 nm (for the

IRDye 700DX).

Collect the fractions containing the dual-absorbing peak, which corresponds to the labeled

peptide.

Lyophilize the collected fractions to obtain the purified, labeled peptide.

Size-Exclusion Chromatography: For larger peptides, desalting columns can be used to

separate the labeled peptide from the smaller, unreacted dye molecules.

Characterization: Calculating the Degree of Labeling
(DOL)
The Degree of Labeling (DOL) represents the average number of dye molecules conjugated to

each peptide molecule.

Measure Absorbance:

Dissolve the purified, labeled peptide in a suitable buffer (e.g., PBS).

Measure the absorbance of the solution at 280 nm (A280) and at the absorbance

maximum of the dye (~689 nm, Amax).

Calculate the Concentration of the Dye:

Concentration of Dye (M) = A_max / ε_dye

Where ε_dye is the molar extinction coefficient of IRDye 700DX (165,000 M-1cm-1 in

PBS).[2]

Calculate the Concentration of the Peptide:

A correction factor (CF) is needed to account for the dye's absorbance at 280 nm. The CF

is the ratio of the dye's absorbance at 280 nm to its absorbance at its maximum

wavelength.

CF = A_280_of_dye / A_max_of_dye
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Corrected A_280 = A_280_of_conjugate - (A_max_of_conjugate * CF)

Concentration of Peptide (M) = Corrected A_280 / ε_peptide

Where ε_peptide is the molar extinction coefficient of the peptide at 280 nm. This can be

calculated based on the peptide's amino acid sequence.

Calculate the Degree of Labeling (DOL):

DOL = Concentration of Dye / Concentration of Peptide

Chemical Reaction Diagram

Reactants

Product
Peptide-SH (Thiol group on Cysteine)

Peptide-S-IRDye 700DX (Stable Thioether Bond)

pH 6.5-7.5

IRDye 700DX-Maleimide

Click to download full resolution via product page

Caption: Reaction of IRDye 700DX maleimide with a peptide's cysteine residue.

Conclusion
This application note provides a detailed and practical guide for the successful conjugation of

IRDye 700DX maleimide to cysteine-containing peptides. By following this protocol,

researchers can generate high-quality, site-specifically labeled peptides for a wide range of

applications in biomedical research and drug development. Accurate characterization,

particularly the determination of the degree of labeling, is essential for ensuring the

reproducibility and reliability of subsequent experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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